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Compound of Interest

Compound Name: Lignoceric acid-d4-2

Cat. No.: B12408793 Get Quote

Technical Guide: Lignoceric Acid-d4-2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile and quality

control methodologies for Lignoceric acid-d4-2, a deuterated derivative of lignoceric acid. This

isotopically labeled compound serves as an internal standard for quantitative analysis by

Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or

Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

Certificate of Analysis Data
The following tables summarize the typical quantitative data found in a Certificate of Analysis

for Lignoceric acid-d4-2.

Table 1: Physical and Chemical Properties
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Parameter Specification

Chemical Name Tetracosanoic acid-d4-2

Synonyms Lignoceric acid-d4-2

CAS Number 1219794-61-2[2]

Molecular Formula C24H44D4O2[2][3]

Molecular Weight 372.66 g/mol [3]

Appearance White to off-white solid[4]

Purity ≥95%[2]

Storage

Recommended storage at -20°C.[5] For stock

solutions, storage at -80°C for up to 6 months is

advised.[1]

Table 2: Analytical Data
Analytical Test Method Result

Purity by GC-MS
Gas Chromatography-Mass

Spectrometry

Conforms to specification

(≥95%)

Isotopic Enrichment Mass Spectrometry ≥99% Deuterium

Identity Proton NMR Conforms to structure

Solubility Visual

Soluble in Chloroform (~2

mg/ml) and THF (~5 mg/ml)[5]

[6]

Experimental Protocols
Detailed methodologies for the key experiments cited in the analysis of Lignoceric acid-d4-2
are provided below.
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Purity Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To determine the purity of Lignoceric acid-d4-2 by separating it from any volatile

impurities.

Instrumentation:

Gas Chromatograph (e.g., Agilent 6890) coupled with a Mass Selective Detector (e.g.,

Agilent 5973)[7]

Procedure:

Sample Preparation: A stock solution of Lignoceric acid-d4-2 is prepared by dissolving it in

a suitable organic solvent, such as chloroform, which is then purged with an inert gas.[5]

Derivatization: For GC analysis of fatty acids, a derivatization step is typically performed to

increase volatility. A common method is the formation of fatty acid methyl esters (FAMEs) by

reacting the sample with a methylating agent like BF3-methanol.

GC Conditions:

Column: A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film

thickness).

Injector Temperature: 250°C.

Oven Temperature Program: Initial temperature of 150°C, hold for 2 minutes, then ramp to

300°C at a rate of 10°C/minute, and hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate of 1 ml/min.

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 50-500.
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Data Analysis: The purity is calculated based on the area percentage of the principal peak in

the total ion chromatogram.

Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
Objective: To confirm the chemical structure of Lignoceric acid-d4-2.

Instrumentation:

NMR Spectrometer (e.g., Bruker 400 MHz)

Procedure:

Sample Preparation: Dissolve a small amount of the sample in a deuterated solvent (e.g.,

CDCl3).

Acquisition: Acquire a ¹H NMR spectrum.

Data Analysis: The resulting spectrum is analyzed for chemical shifts, integration, and

coupling patterns to confirm the presence of the characteristic protons in the molecule and

the absence of signals that would correspond to the deuterated positions.
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Workflow for Certificate of Analysis Generation
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Workflow for generating a Certificate of Analysis.

Signaling Pathway: Fatty Acid Metabolism Tracer
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Tracing the metabolic fate of Lignoceric acid-d4-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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